Cas no 893086-81-2 (1-Phenylpyrrolidine-2-carbonitrile)
1-Phenylpyrrolidine-2-carbonitrile is a versatile organic compound featuring a pyrrolidine ring substituted with a phenyl group at the 1-position and a nitrile functional group at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The nitrile group offers reactivity for further functionalization, while the phenylpyrrolidine scaffold contributes to stereochemical diversity. Its well-defined molecular framework is advantageous for medicinal chemistry applications, including the design of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactivity, ensuring consistent performance in synthetic workflows.
893086-81-2 structure
Product Name:1-Phenylpyrrolidine-2-carbonitrile
CAS No:893086-81-2
MF:C11H12N2
MW:172.226382255554
MDL:MFCD21603821
CID:1083188
PubChem ID:72943085
Update Time:2025-06-08
1-Phenylpyrrolidine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenylpyrrolidine-2-carbonitrile
- 893086-81-2
- EN300-8188518
- DB-363765
-
- MDL： MFCD21603821
- Inchi： 1S/C11H12N2/c12-9-11-7-4-8-13(11)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-8H2
- InChI Key： QKEOPTKETLAKQP-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2)CCCC1C#N
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 27Ų
Experimental Properties
- Melting Point: 101-102℃
1-Phenylpyrrolidine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8188518-0.05g |
1-phenylpyrrolidine-2-carbonitrile |
893086-81-2 | 95% | 0.05g |
$912.0 | 2024-05-21 | |
| Enamine | EN300-8188518-0.1g |
1-phenylpyrrolidine-2-carbonitrile |
893086-81-2 | 95% | 0.1g |
$956.0 | 2024-05-21 | |
| Enamine | EN300-8188518-0.25g |
1-phenylpyrrolidine-2-carbonitrile |
893086-81-2 | 95% | 0.25g |
$999.0 | 2024-05-21 | |
| Enamine | EN300-8188518-0.5g |
1-phenylpyrrolidine-2-carbonitrile |
893086-81-2 | 95% | 0.5g |
$1043.0 | 2024-05-21 | |
| Enamine | EN300-8188518-1.0g |
1-phenylpyrrolidine-2-carbonitrile |
893086-81-2 | 95% | 1.0g |
$1086.0 | 2024-05-21 | |
| Enamine | EN300-8188518-2.5g |
1-phenylpyrrolidine-2-carbonitrile |
893086-81-2 | 95% | 2.5g |
$2127.0 | 2024-05-21 | |
| Enamine | EN300-8188518-5.0g |
1-phenylpyrrolidine-2-carbonitrile |
893086-81-2 | 95% | 5.0g |
$3147.0 | 2024-05-21 | |
| Enamine | EN300-8188518-10.0g |
1-phenylpyrrolidine-2-carbonitrile |
893086-81-2 | 95% | 10.0g |
$4667.0 | 2024-05-21 | |
| Enamine | EN300-8188518-1g |
1-phenylpyrrolidine-2-carbonitrile |
893086-81-2 | 1g |
$1086.0 | 2023-09-02 | ||
| Enamine | EN300-8188518-5g |
1-phenylpyrrolidine-2-carbonitrile |
893086-81-2 | 5g |
$3147.0 | 2023-09-02 |
1-Phenylpyrrolidine-2-carbonitrile Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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